Cas no 893441-85-5 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one)

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one structure
893441-85-5 structure
Product Name:6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one
CAS No:893441-85-5
MF:C14H18BNO3
MW:259.108623981476
MDL:MFCD11855965
CID:837936
PubChem ID:46739162
Update Time:2024-10-26

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
    • 2-Oxoindoline-6-boronic Acid Pinacol Ester
    • Oxindole-6-boronic acid, pinacol ester
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydroindol-2-one
    • 6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,3-DIHYDRO-2H-INDOL-2-ONE
    • NXJYMGPXHVQNOT-UHFFFAOYSA-N
    • MB10159
    • 2-Oxoindoline-6-boronicAcidPinacolEster
    • SY015641
    • AM804508
    • AB0027396
    • ST24024213
    • BB 0261
    • 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,3-dihydro-indol-2-one
    • 1,3-Dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indol-2-one (ACI)
    • 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indol-2-one
    • MFCD11855965
    • DB-359168
    • Z1258932834
    • EN300-212630
    • DTXSID80674788
    • DS-15560
    • CS-W003810
    • (2-OXOINDOLIN-6-YL)BORONIC ACID PINACOL ESTER
    • 893441-85-5
    • AKOS015998859
    • 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-2-one
    • SCHEMBL392563
    • 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one
    • MDL： MFCD11855965
    • Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)10-6-5-9-7-12(17)16-11(9)8-10/h5-6,8H,7H2,1-4H3,(H,16,17)
    • InChI Key： NXJYMGPXHVQNOT-UHFFFAOYSA-N
    • SMILES： O=C1CC2C(=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)N1

Computed Properties

  • Exact Mass: 259.13800
  • Monoisotopic Mass: 259.1379736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6

Experimental Properties

  • Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr)
  • PSA: 47.56000
  • LogP: 1.61840

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one Security Information

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0215P-1g
6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,3-dihydro-indol-2-one
 893441-85-5 97%
1g
 2527.17CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0215P-5g
6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,3-dihydro-indol-2-one
 893441-85-5 97%
5g
 8463.46CNY 2021-05-07
Chemenu
CM137120-10g
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
 893441-85-5 0.95
10g
 $760 2021-08-05
Ambeed
A154076-100mg
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
 893441-85-5 95%
100mg
 $37.0 2025-04-15
Ambeed
A154076-250mg
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
 893441-85-5 95%
250mg
 $45.0 2025-04-15
Ambeed
A154076-1g
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
 893441-85-5 95%
1g
 $54.0 2025-04-15
Ambeed
A154076-5g
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
 893441-85-5 95%
5g
 $263.0 2025-04-15
TRC
T889548-100mg
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
 893441-85-5
100mg
 $81.00 2023-05-17
TRC
T889548-250mg
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
 893441-85-5
250mg
 $161.00 2023-05-17
TRC
T889548-500mg
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
 893441-85-5
500mg
 $270.00 2023-05-17

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one Production Method

Production Method 1

2836348-14-0 2836348-14-0
893441-85-5 893441-85-5
Reaction Conditions
1.1 Solvents: Methanol ,  Tetrahydrofuran ;  6 h, rt
1.2 Reagents: Potassium acetate ,  Diboronic acid Solvents: Methanol ;  2 h, 50 °C
Reference
A switchable redox annulation of 2-nitroarylethanols affording N-heterocycles: photoexcited nitro as a multifunctional handle
Wang, Bin; Ren, Hongyuan; Cao, Hou-Ji; Lu, Changsheng; Yan, Hong, Chemical Science, 2022, 13(37), 11074-11082

Production Method 2

99365-40-9 99365-40-9
73183-34-3 73183-34-3
893441-85-5 893441-85-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  8 h, 80 - 90 °C
Reference
Design, Synthesis and Antibacterial Evaluation of Oxazolidinones with Fused Heterocyclic C-Ring Substructure
Deshmukh, Mahesh S.; Jain, Nidhi, ACS Medicinal Chemistry Letters, 2017, 8(11), 1153-1158

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one Raw materials

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one Preparation Products

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one Related Literature

Related Categories

893441-85-5 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one) Related Products

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